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Compound of Interest

1,5,2,4-Dioxadithiane 2,2,4,4-
Compound Name: )
tetraoxide

Cat. No.: B1314445

An In-depth Technical Guide to the Chemical Structure and Molecular Geometry of MMDS

Introduction

The acronym "MMDS" in a chemical context can refer to two distinct compounds: Methyl
Methanethiosulfonate and Methylene Methanedisulfonate. This guide provides a
comprehensive technical overview of the chemical structure and molecular geometry for both
molecules, tailored for researchers, scientists, and professionals in drug development.

Section 1: Methyl Methanethiosulfonate (MMTS)

Methyl Methanethiosulfonate, also known as MMTS, is an organosulfur compound with the
chemical formula C2HeO2S2.[1][2] It is recognized for its role as a reagent for modifying the
sulthydryl groups of enzymes and is also found as a human metabolite.[1][3]

Chemical Structure and Properties

MMTS possesses a distinctive structure where a methyl group is bonded to a thiosulfonate
group, which in turn is bonded to another methyl group. The core of the molecule consists of a
sulfur-sulfur bond and a sulfonyl group.

Table 1: Physicochemical Properties of Methyl Methanethiosulfonate
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Property Value Reference
Molecular Formula C2He02S2 [1112]
Molecular Weight 126.20 g/mol [1]

CAS Number 2949-92-0 [11[2]
Appearance Colorless liquid [3]

Density 1.337 g/cm3 [3]

Boiling Point 69-71 °C at 0.4 mmHg [4]
Refractive Index 1.513 at 20 °C [3]

SMILES CSS(=0)(=0)C [3]

XYONNSVDNIRXKZ-
InChl Key [2]
UHFFFAOYSA-N

Molecular Geometry

The molecular geometry around the sulfonyl sulfur atom in MMTS is approximately tetrahedral,
with the two oxygen atoms and the other sulfur atom adopting a trigonal pyramidal
arrangement with the methyl group. The disulfide bond (S-S) creates a non-planar arrangement
of the atoms.

Diagram 1: Chemical Structure of Methyl Methanethiosulfonate
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Caption: Chemical structure of Methyl Methanethiosulfonate (MMTS).

Experimental Protocols

Synthesis of Methyl Methanethiosulfonate:

A common method for the synthesis of MMTS involves the condensation of methanesulfonic
acid with methanethiol.[3]

o Materials: Methanesulfonic acid, methanethiol, dehydrating agent (e.g., concentrated sulfuric
acid).

e Procedure:

o In a reaction vessel, combine equimolar amounts of methanesulfonic acid and
methanethiol.

o Slowly add a catalytic amount of a strong dehydrating agent.
o The reaction mixture is stirred at a controlled temperature.

o The progress of the reaction is monitored by techniques such as Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

o Upon completion, the product is isolated and purified, typically by distillation under
reduced pressure.

Characterization of Methyl Methanethiosulfonate:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
presence and connectivity of the methyl groups and to ensure the purity of the compound.

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the characteristic
vibrational frequencies of the S=0O and S-S bonds.

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound and to analyze its fragmentation pattern, confirming the structure.[2]
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Diagram 2: Experimental Workflow for MMTS Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of MMTS.

Section 2: Methylene Methanedisulfonate
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Methylene Methanedisulfonate, also referred to as MMDS, is a cyclic compound with the
chemical formula C2H406S2.[5] It is primarily known for its application as a high-performance
electrolyte additive in lithium-ion batteries.[5][6]

Chemical Structure and Properties

MMDS is a six-membered ring containing two sulfur atoms, two oxygen atoms, and one
methylene group. The sulfur atoms are in a high oxidation state, each bonded to two additional
oxygen atoms.

Table 2: Physicochemical Properties of Methylene Methanedisulfonate

Property Value Reference
Molecular Formula C2H406S2 [5]
Molecular Weight 188.18 g/mol [5]
CAS Number 99591-74-9 [5]
White or off-white crystalline
Appearance [5]
powder
Density 1.851 g/cm3 [5]
Melting Point 146-146.5 °C [5]
1,5,2,4-Dioxadithiane 2,2,4,4-
Synonyms ] [5]
tetraoxide

Molecular Geometry

The six-membered ring of Methylene Methanedisulfonate adopts a chair-like conformation to
minimize steric strain. The geometry around each sulfur atom is approximately tetrahedral. The
presence of the sulfonyl groups and the cyclic nature of the molecule result in a rigid structure.

Diagram 3: Chemical Structure of Methylene Methanedisulfonate
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Caption: Chemical structure of Methylene Methanedisulfonate.

Experimental Protocols

Synthesis of Methylene Methanedisulfonate:

One synthetic route to MMDS involves the reaction of methylene disulfonyl chloride with an
oxygen donor.[7]

+ Materials: Methylene disulfonyl chloride, potassium carbonate, 4-dimethylaminopyridine
(DMAP), dichloromethane.[7]

e Procedure:
o Dissolve methylene disulfonyl chloride in dichloromethane in a reaction flask.
o Add potassium carbonate as a base and a catalytic amount of DMAP.

o The reaction is stirred at room temperature.
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o The reaction progress is monitored by a suitable analytical technique (e.g., HPLC).
o After completion, the reaction mixture is filtered, and the solvent is evaporated.
o The crude product is purified by recrystallization.

Characterization of Methylene Methanedisulfonate:

» Melting Point Determination: The sharp melting point of the crystalline powder is a key
indicator of purity.

o Elemental Analysis: To confirm the elemental composition of the synthesized compound.

e Spectroscopic Methods (NMR, IR, MS): As with MMTS, these techniques are crucial for
confirming the cyclic structure, identifying functional groups, and verifying the molecular
weight.

Diagram 4: Experimental Workflow for MMDS Synthesis and Characterization
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Caption: Workflow for the synthesis and characterization of MMDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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